4-Nitrobenzothioamide
Overview
Description
Scientific Research Applications
Application Summary
4-Nitrobenzothioamide has been used in the synthesis of thiobenzanilide derivatives, which have shown potential as antitumor agents .
Methods of Application
In a study, 18 thiobenzanilide derivatives were synthesized, including 17 new ones . Their cytotoxic potential against melanoma cells (A375) and hormone-dependent breast cancer (MCF-7) cells was evaluated using the MTT assay .
Results
Most of the tested thiobenzanilide derivatives showed EC50 values in the order of μM in the A375 cell line . Compound 17 was the most promising, with an EC50 (24 h) of 11.8 μM . Compounds 8 and 9 also showed promise . The MCF-7 cell line was less susceptible to these thiobenzanilides, indicating that these compounds show different selectivity towards skin and breast cancer cells . Compound 15 showed the highest cytotoxic potential for MCF-7 cells, with an EC50 (24 h) of 43 μM, a value within the range of the EC50 value determined for tamoxifen (30.0 μM) .
Nanozymes
Application Summary
4-Nitrobenzothioamide could potentially be used in the synthesis of metal- and metal oxide-based nanozymes .
Methods of Application
Nanozymes are synthesized using various methods, including the reduction of metal ions into uncharged nanoparticles . These nanozymes have broadened the way toward clinical medicine, food safety, environmental monitoring, and chemical production .
Results
The past decade has witnessed the rapid development of metal- and metal oxide-based nanozymes owing to their remarkable physicochemical properties in parallel with low cost, high stability, and easy storage . They have found applications in biological analysis, relieving inflammation, antibacterial, and cancer therapy .
Nanoparticles
Application Summary
4-Nitrobenzothioamide could potentially be used in the synthesis of nanoparticles .
Results
Nanoparticles have significant applications in different sectors such as the environment, agriculture, food, biotechnology, biomedical, medicines, etc . They have led to a growth in the biotechnological, and applied microbiological applications of nanoparticles .
Energy Storage Systems
Application Summary
4-Nitrobenzothioamide could potentially be used in the synthesis of nanoparticles for energy storage systems .
Methods of Application
Nanoparticles can improve the performance and efficiency of energy storage systems used in defense systems, such as batteries or fuel cells . In batteries, nanoparticles can be used as a cathode material to increase the battery’s energy density, rate capability, and cycling stability .
Results
The use of nanoparticles in energy storage systems has shown promising results, with significant improvements in energy density, rate capability, and cycling stability .
Unmanned Aircraft Systems
Application Summary
While not directly related to 4-Nitrobenzothioamide, the material could potentially find use in the development of sensors or other components for Unmanned Aircraft Systems (UAS), also known as drones .
Methods of Application
UAS have evolved rapidly over the past decade driven primarily by military uses, and have begun finding application among civilian users for earth sensing reconnaissance and scientific data collection purposes .
Results
Promising characteristics of UAS include long flight duration, improved mission safety, flight repeatability due to improving autopilots, and reduced operational costs when compared to manned aircraft .
Safety And Hazards
properties
IUPAC Name |
4-nitrobenzenecarbothioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O2S/c8-7(12)5-1-3-6(4-2-5)9(10)11/h1-4H,(H2,8,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDBQPBMIZPCKAJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=S)N)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50388209 |
Source
|
| Record name | 4-Nitrobenzothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50388209 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Nitrobenzothioamide | |
CAS RN |
26060-30-0 |
Source
|
| Record name | 4-Nitrobenzothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50388209 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-nitrobenzene-1-carbothioamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{2-[(4-fluorobenzyl)sulfanyl]-1-methyl-1H-imidazol-5-yl}methanol](/img/structure/B1304767.png)
